![molecular formula TlBr3 B076229 Thallium(III) bromide CAS No. 13701-90-1](/img/structure/B76229.png)
Thallium(III) bromide
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Overview
Description
Thallium(III) bromide is a chemical compound with the formula TlBr3. It is a rare and highly toxic compound that has been the subject of extensive scientific research due to its unique properties and potential applications. This compound is a crystalline solid that is soluble in water and has a melting point of 470°C. In
Scientific Research Applications
Thallium(III) bromide has been extensively studied for its potential applications in various scientific fields. It is used as a catalyst in organic synthesis, and as a source of thallium ions in the production of thallium-doped materials. This compound has also been used as a scintillation material in nuclear detectors due to its high light yield and fast response time.
Mechanism of Action
Thallium(III) bromide is a highly toxic compound that affects the nervous system. It acts as a potassium channel blocker, inhibiting the flow of potassium ions across the cell membrane. This leads to depolarization of the cell membrane and disruption of normal nerve function. This compound also interferes with the function of the sodium-potassium ATPase pump, which is responsible for maintaining the ion balance in cells.
Biochemical and Physiological Effects
This compound is highly toxic and can cause a range of biochemical and physiological effects. It can lead to gastrointestinal symptoms such as nausea, vomiting, and diarrhea. This compound can also cause neurological symptoms such as tremors, convulsions, and coma. Long-term exposure to this compound can lead to hair loss, skin discoloration, and peripheral neuropathy.
Advantages and Limitations for Lab Experiments
Thallium(III) bromide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also highly soluble in water, making it easy to prepare solutions for experiments. However, this compound is highly toxic and must be handled with extreme caution. Special precautions must be taken to prevent exposure to the compound, and experiments involving this compound must be conducted in a well-ventilated laboratory with appropriate safety equipment.
Future Directions
Thallium(III) bromide has potential applications in various scientific fields, including materials science, organic synthesis, and nuclear physics. Future research could focus on developing new methods for synthesizing this compound, exploring its properties as a catalyst, and investigating its potential as a scintillation material. Additionally, research could be conducted to better understand the mechanism of action of this compound and its effects on the nervous system. This could lead to the development of new treatments for neurological disorders.
Conclusion
This compound is a rare and highly toxic compound that has been extensively studied for its potential applications in various scientific fields. It is used as a catalyst in organic synthesis, a source of thallium ions in the production of thallium-doped materials, and a scintillation material in nuclear detectors. This compound is a potassium channel blocker that affects the nervous system, leading to a range of biochemical and physiological effects. While this compound has several advantages for use in lab experiments, it must be handled with extreme caution due to its high toxicity. Future research could focus on developing new methods for synthesizing this compound, exploring its properties as a catalyst, and investigating its potential as a scintillation material.
Synthesis Methods
Thallium(III) bromide can be synthesized by the reaction of thallium(I) bromide with bromine at high temperatures. This reaction produces this compound as a byproduct. Another method to synthesize this compound is by the reaction of thallium(III) oxide with hydrobromic acid.
Properties
13701-90-1 | |
Molecular Formula |
TlBr3 |
Molecular Weight |
444.1 g/mol |
IUPAC Name |
tribromothallane |
InChI |
InChI=1S/3BrH.Tl/h3*1H;/q;;;+3/p-3 |
InChI Key |
INAAPUZGWCETBM-UHFFFAOYSA-K |
SMILES |
Br[Tl](Br)Br |
Canonical SMILES |
Br[Tl](Br)Br |
Origin of Product |
United States |
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